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Compound of Interest

Compound Name: Ucf-101

Cat. No.: B7773182 Get Quote

Essential Safety and Handling Guide for Ucf-101
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Ucf-101. Ucf-101, a selective and competitive inhibitor of the

pro-apoptotic protease Omi/HtrA2, is a valuable tool in research, particularly in studies related

to apoptosis, neuroprotection, and cardioprotection. Adherence to the following procedures is

critical to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Ucf-101 to prevent skin and eye contact,

inhalation, and ingestion. The following table summarizes the required PPE.
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Body Part Equipment Specifications

Eyes/Face
Safety goggles with side-

shields or a face shield

Must be worn at all times in the

laboratory.

Hands Protective gloves
Chemically resistant gloves

(e.g., nitrile) are required.

Body Laboratory coat
A full-length lab coat to protect

skin and clothing.

Respiratory Suitable respirator

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if there is a risk of

aerosolization.

Hazard Identification and Safety Data
Ucf-101 is classified as a hazardous substance. The following tables summarize its known

hazards and physical and chemical properties.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Physical and Chemical Properties:
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Property Value

Chemical Name

Dihydro-5-[[5-(2-nitrophenyl)-2-

furanyl]methylene]-1,3-diphenyl-2-thioxo-

4,6(1H,5H)-pyrimidinedione

CAS Number 313649-08-0

Molecular Formula C₂₇H₁₇N₃O₅S

Molecular Weight 495.51 g/mol

Appearance Crystalline solid

Solubility
Soluble in DMSO (≤5mg/ml) and dimethyl

formamide (20mg/ml)

Toxicity Data:

Toxicity Type Value Species

Acute Oral LD50 Data not available N/A

Experimental Protocols: Handling and Use
The following are general procedural steps for the safe handling and use of Ucf-101 in a

laboratory setting. Specific experimental protocols should be developed and approved by the

institution's safety committee.

Workflow for Handling Ucf-101:
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Preparation

Handling

Post-Experiment

Don appropriate PPE

Work in a well-ventilated area (e.g., fume hood)

Weigh the required amount of Ucf-101

Dissolve in appropriate solvent (e.g., DMSO)

Perform experiment

Decontaminate work surfaces

Dispose of waste according to protocol

Remove and properly store or dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

A high-level workflow for the safe handling of Ucf-101.
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Step-by-Step Guidance:

Preparation:

Always wear the personal protective equipment outlined in Section 1.

Conduct all work with Ucf-101 in a certified chemical fume hood to minimize inhalation

exposure.

Handling:

When weighing the solid compound, use an analytical balance within the fume hood.

To prepare a stock solution, dissolve Ucf-101 in a suitable solvent such as DMSO.[1]

Solutions in DMSO can be stored at -20°C.

For in-vitro studies, cells can be pre-treated with Ucf-101 at various concentrations (e.g.,

25 or 50 µM) for a specified duration before inducing the experimental condition.[2]

For in-vivo studies in animal models, Ucf-101 can be administered, for example, via

intraperitoneal injection at a specific dosage (e.g., 1.5 µmol/kg).

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with Ucf-101
using an appropriate disinfectant.

Segregate all Ucf-101 waste for proper disposal.

Carefully remove and dispose of contaminated gloves and other disposable PPE.

Reusable PPE should be decontaminated according to institutional guidelines.

Thoroughly wash hands with soap and water after handling the compound.

Mechanism of Action: Omi/HtrA2 Inhibition
Ucf-101 is a specific inhibitor of the mitochondrial serine protease Omi/HtrA2.[3] Under cellular

stress, Omi/HtrA2 is released from the mitochondria into the cytoplasm where it promotes
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apoptosis through both caspase-dependent and caspase-independent pathways. Ucf-101's

inhibitory action on Omi/HtrA2 can block these apoptotic signals.

Signaling Pathway of Ucf-101 Action:

Cellular Stress

Mitochondria

Cytoplasm

Apoptotic Stimuli

Omi/HtrA2

triggers release

Released Omi/HtrA2

Caspase Activation

promotes

Apoptosis

Ucf-101

inhibits

Click to download full resolution via product page

Ucf-101 inhibits the pro-apoptotic function of Omi/HtrA2.
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All waste materials contaminated with Ucf-101 must be treated as hazardous chemical waste

and disposed of in accordance with institutional and local regulations.

Waste Segregation and Disposal:

Waste Type Disposal Container Procedure

Solid Waste
Labeled hazardous waste

container

Includes contaminated gloves,

paper towels, and other

disposable labware.

Liquid Waste
Labeled hazardous waste

container for chemical liquids

Includes unused Ucf-101

solutions and contaminated

solvents.

Sharps

Puncture-resistant sharps

container labeled as

hazardous waste

Includes contaminated

needles, syringes, and pipette

tips.

General Disposal Guidelines:

Do not dispose of Ucf-101 down the drain or in the regular trash.[4]

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"Ucf-101".[5]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

For chemically contaminated debris, if not grossly contaminated, it may be disposed of in the

regular trash. However, any debris from spill clean-up or grossly contaminated with Ucf-101
must be collected as hazardous waste.

By adhering to these safety and handling protocols, researchers can effectively utilize Ucf-101
in their work while maintaining a high standard of laboratory safety. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and in

case of any accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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